Cas no 4386-39-4 (2-(Acetyloxy)-3-methylbenzoic Acid)

2-(Acetyloxy)-3-methylbenzoic Acid Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-3-methyl-
• 2-(Acetyloxy)-3-methylbenzoic acid
• 2-acetyloxy-3-methylbenzoic acid
• 2-Acetoxy-3-methyl-benzoesaeure
• 2-acetoxy-3-methyl-benzoic acid
• 2-acetoxy-3-methylsalicylic acid
• 2-Acetoxy-m-toluic acid
• 3-METHYLACETYLSALICYLIC ACID
• 3-methylaspirin
• Acetyl-o-kresotinsaeure
• KBioSS_001854
• SPBio_000629
• Spectrum4_000260
• Q27254705
• CHEBI:193212
• Spectrum_001374
• Cresopirine
• NCGC00095965-02
• DTXSID40195964
• Spectrum2_000555
• SR-01000640067-1
• ACETYL-O-CRESOTIC ACID
• HMS3264F10
• CCG-50708
• HMS1448E03
• TS-02755
• 2-Acetoxy-3-methylbenzoic acid
• UNII-2G83E641HZ
• Cresopyrine; NSC 49105;AGN 357; Acetyl-o-cresotic acid
• 2,3-Cresotic acid, acetate
• NSC 49105
• NCGC00095965-01
• KBio3_002934
• KBio2_006990
• Spectrum3_001816
• A826449
• 2-acetoxyl-3-methyl-benzoic acid
• FT-0610941
• BB 0245759
• KBio2_004422
• NSC-49105
• EINECS 224-499-1
• XRBMKGUDDJPAMH-UHFFFAOYSA-N
• Spectrum5_001737
• Benzoic acid, 2-(acetyloxy)-3-methyl-
• SCHEMBL1315833
• AGN-357
• 3-Methylacetylsalicylsaure
• KBioGR_000700
• CRESOPYRINE
• KBio2_001854
• 2G83E641HZ
• CHEMBL1234172
• NSC49105
• AKOS000109238
• AB00053091_02
• SPECTRUM1401414
• 4386-39-4
• NS00015531
• Maybridge3_006075
• BSPBio_003431
• IDI1_017462
• DB-051175
• DTXCID80118455
• BRD-K58648841-001-04-7
• STK360114
• +Expand

• MDL： MFCD00085683
• InChIKey： XRBMKGUDDJPAMH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O4/c1-6-4-3-5-8(10(12)13)9(6)14-7(2)11/h3-5H,1-2H3,(H,12,13)
• SMILES： CC1=C(C(=CC=C1)C(=O)O)OC(=O)C

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.058
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 1.61850
• PSA: 63.60000
• Refractive Index: 1.545
• Boiling Point: 324.5°Cat760mmHg
• Melting Point: 115℃
• Flash Point: 128.2°C
• Density: 1.245

2-(Acetyloxy)-3-methylbenzoic Acid Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi

2-(Acetyloxy)-3-methylbenzoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%